Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl-

• CAS RN: 19377-95-8
• Molecular Formula: C16H28O
• Molecular Weight: 236.39 g/mol
• IUPAC Name: 1,5-ditert-butyl-3,3-dimethylbicyclo[3.1.0]hexan-2-one
• InChI: InChI=1S/C16H28O/c1-12(2,3)15-9-14(7,8)11(17)16(15,10-15)13(4,5)6/h9-10H2,1-8H3
• InChI Key: BPSOBKPRRBSNAW-UHFFFAOYSA-N
• SMILES: CC1(CC2(CC2(C1=O)C(C)(C)C)C(C)(C)C)C

Description

Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- is a bicyclic ketone that has been widely used in scientific research due to its unique properties. This compound is commonly used as a building block in the synthesis of various organic compounds. The purpose of 1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl-.

Mechanism Of Action

The mechanism of action of Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- is not well understood. However, it is believed to act as a nucleophile in certain reactions due to the presence of the ketone functional group.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl-. However, it has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- in laboratory experiments is its high purity and stability. It is also relatively easy to synthesize and is readily available from commercial sources. However, one limitation of this compound is its limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl-. One potential area of research is the development of new synthetic methods for the production of this compound. Additionally, it could be used as a starting material for the synthesis of new pharmaceuticals or as a building block in the development of new materials with unique properties. Finally, further research could be conducted to better understand the mechanism of action and potential applications of this compound in various fields of science.

Synthesis Methods

The synthesis of Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- involves the reaction of 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid with tert-butyl lithium followed by the addition of acetic anhydride. This reaction results in the formation of the desired compound in high yield.

Scientific Research Applications

Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- has been used in a variety of scientific research applications. One of the most common uses of this compound is as a building block in the synthesis of various organic compounds. It has also been used as a starting material for the synthesis of natural products, such as the sesquiterpenes. Additionally, Bicyclo[3.1.0]hexan-2-one, 1,5-di-tert-butyl-3,3-dimethyl- has been used in the development of new drugs and pharmaceuticals.